Cas no 58671-82-2 (Thiourea, N-[2-(dimethylamino)ethyl]-N'-(2,4-dimethylphenyl)-)

• Product name: Thiourea, N-[2-(dimethylamino)ethyl]-N'-(2,4-dimethylphenyl)-
• CAS No: 58671-82-2
• MF: C₁₃H₂₁N₃S
• MW: 251.39094
• CID: 341281
• PubChem ID: 17278359

Thiourea, N-[2-(dimethylamino)ethyl]-N'-(2,4-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-[2-(dimethylamino)ethyl]-N'-(2,4-dimethylphenyl)-
• 1-[2-(dimethylamino)ethyl]-3-(2,4-dimethylphenyl)thiourea
• 58671-82-2
• AKOS003695261
• SCHEMBL11755573
• DTXSID30589479
• N-[2-(Dimethylamino)ethyl]-N'-(2,4-dimethylphenyl)thiourea

• Inchi： InChI=1S/C13H21N3S/c1-10-5-6-12(11(2)9-10)15-13(17)14-7-8-16(3)4/h5-6,9H,7-8H2,1-4H3,(H2,14,15,17)
• InChI Key： PVUHVUKGYFPAJO-UHFFFAOYSA-N
• SMILES： CN(C)CCNC(NC1C=CC(C)=CC=1C)=S

Computed Properties

• Exact Mass: 251.14583
• Monoisotopic Mass: 251.14561886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4Ų
• XLogP3: 1.9

Experimental Properties

• PSA: 27.3